1-Phenyl-1,3-cyclopentadiene

• Molecular Formula: C11H10
• Molecular Weight: 142.20 g/mol
• IUPAC Name: cyclopenta-1,3-dien-1-ylbenzene
• InChI: InChI=1S/C11H10/c1-2-6-10(7-3-1)11-8-4-5-9-11/h1-8H,9H2
• InChI Key: OFPZFTWBJUGNGE-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC=C1C2=CC=CC=C2

Description

1-Phenyl-1,3-cyclopentadiene is a useful research compound. Its molecular formula is C11H10 and its molecular weight is 142.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 ml (1.2 mol) of 2-cyclopenten-1-one in 400 ml of diethyl ether are added dropwise to 2.3 mol of phenyllithium in 1000 ml of diethyl ether at −5° C. After hydrolysis and extraction of the aqueous phase with the diethyl ether, the combined organic phases are dried over sodium sulfate. After the solvent has been stripped off, 205 g of crude product are obtained. The product is heated to 180° C. for three hours in a vigorous argon stream in a